3-Isocyanatooxane

• IUPAC Name: 3-isocyanatooxane
• InChI: InChI=1S/C6H9NO2/c8-5-7-6-2-1-3-9-4-6/h6H,1-4H2
• InChI Key: KHUIMQZKRMLYML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)N=C=O
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol

Description

3-Isocyanatooxane (3-ICO) is a synthetic organic compound with the molecular formula C3H6N2O. It is a colorless liquid with a faint odor that is insoluble in water and soluble in many organic solvents. It is an important intermediate in the synthesis of various compounds and has a wide range of applications in the fields of chemistry, biochemistry, and medicine.

Mechanism of Action

Target of Action

3-Isocyanatooxane, like other isocyanides, demonstrates potent antimicrobial activities . The primary targets of this compound are essential metabolic enzymes involved in the fatty acid biosynthetic process (FabF) and the hexosamine pathway (GlmS) . These enzymes play crucial roles in bacterial metabolism, and their inhibition can lead to the cessation of bacterial growth.

Mode of Action

The mode of action of 3-Isocyanatooxane involves covalent modifications of the targeted enzymes at their active site cysteines . This interaction results in concentration-dependent labeling, covalent binding to the catalytic site, and corresponding functional inhibition by the isocyanide . This inhibitory action disrupts the normal functioning of the enzymes, thereby affecting the metabolic processes they are involved in.

Biochemical Pathways

The biochemical pathways affected by 3-Isocyanatooxane include the fatty acid biosynthetic process and the hexosamine pathway . The inhibition of these pathways disrupts the normal metabolic functions of the bacteria, leading to their growth inhibition. The downstream effects of this disruption include the destabilization and dysregulation of proteins related to the targeted pathways .

Pharmacokinetics

The pharmacokinetics of similar compounds suggest that these properties can significantly impact the bioavailability of the compound

Result of Action

The result of the action of 3-Isocyanatooxane is the inhibition of bacterial growth . This is achieved through the covalent modification and subsequent inhibition of essential metabolic enzymes, leading to the disruption of crucial metabolic pathways . The molecular and cellular effects of this action include the destabilization and dysregulation of proteins related to the targeted pathways .

Advantages and Limitations for Lab Experiments

3-Isocyanatooxane is a relatively safe compound to use in laboratory experiments. It is not flammable or explosive and can be handled safely with the proper safety precautions. However, it is important to note that it is an irritant and can cause skin and eye irritation. Additionally, it is important to use the proper protective equipment when handling 3-Isocyanatooxane as it can be toxic if inhaled.

Future Directions

There are a number of potential future directions for research involving 3-Isocyanatooxane. These include the development of new and improved synthesis methods, the investigation of its use as a catalyst in the synthesis of polymers, and the exploration of its potential applications in the fields of biochemistry and medicine. Additionally, further research could be conducted to investigate the biochemical and physiological effects of compounds synthesized using 3-Isocyanatooxane. Finally, more research could be done to explore the environmental impact of 3-Isocyanatooxane and its potential toxicity.

Scientific Research Applications

3-Isocyanatooxane is a versatile compound that has a wide range of applications in the fields of chemistry, biochemistry, and medicine. It has been used as a reagent in the synthesis of various compounds, such as polyurethanes, polyamides, biodegradable polymers, and pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers, as a reactant in the synthesis of polyurethanes, and as a starting material for the synthesis of various polymers.